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Compound of Interest

Compound Name: 2-Bromo-4-chlorotoluene

cat. No.: B1197611

An In-depth Technical Guide on the Physical Properties of 2-Bromo-4-chlorotoluene

This guide provides a comprehensive overview of the core physical properties of 2-Bromo-4-
chlorotoluene, tailored for researchers, scientists, and professionals in drug development. It
includes a summary of quantitative data, detailed experimental protocols for property
determination, and workflow visualizations.

Compound Identity and Structure

IUPAC Name: 2-bromo-4-chloro-1-methylbenzene CAS Number: 27139-97-5[1][2] Molecular
Formula: C7HeBrCI[1][2][3][4] Molecular Weight: 205.48 g/mol [1][2][3][4] Synonyms: 4-Chloro-
2-bromotoluene[5]

2-Bromo-4-chlorotoluene is an aromatic halogenated compound.[2] Its structure consists of a
toluene backbone with a bromine substituent at position 2 and a chlorine substituent at position
4.

Physical and Chemical Properties

The physical properties of 2-Bromo-4-chlorotoluene are summarized in the table below.
These characteristics are fundamental for its handling, application in synthesis, and purification
processes.
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Property Value Source(s)

Colorless to light yellow clear

Appearance . [2][6]
liquid

Density 1.54 g/cm3 [1]

Boiling Point 81-84 °C at 7 mmHg [7]

Soluble in organic solvents
Solubility (e.g., ethers, alcohols); [819]
sparingly soluble in water.

Store at 10°C - 25°C, protect
Storage ) [1]
from light.

Experimental Protocols for Property Determination

Accurate determination of physical properties is critical for compound identification and purity
assessment. Standard organic chemistry laboratory procedures are employed for these
measurements.[10][11]

Boiling Point Determination via Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For purification and identification, distillation is the standard method.[10]

Apparatus:

Round-bottom flask

Heating mantle

Distillation head with a port for a thermometer

Condenser

Receiving flask

Boiling chips
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e Thermometer

Procedure:

Place a small volume of 2-Bromo-4-chlorotoluene into the round-bottom flask along with a
few boiling chips to ensure smooth boiling.

o Assemble the simple distillation apparatus, ensuring all joints are securely clamped. The
thermometer bulb should be positioned just below the side arm of the distillation head to
accurately measure the temperature of the vapor that is distilling.[10]

e Begin heating the flask gently.

o Observe the temperature as the liquid begins to boil and the vapor rises. The temperature
will stabilize when the vapor reaches the thermometer bulb; this stable temperature is the
boiling point.[10]

e Record the temperature range over which the liquid distills. For a pure compound, this range
should be narrow.

« If the boiling point is determined at a pressure other than atmospheric pressure (e.g., under
vacuum), the pressure must be recorded alongside the boiling point.

Solubility Assessment

Solubility provides insights into the polarity and intermolecular forces of a compound. The
principle of "like dissolves like" is a useful guideline.[11][12]

Apparatus:

e Small test tubes

» Pipettes or droppers

» Vortex mixer (optional)

Procedure:
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e Place approximately 1 mL of a chosen solvent (e.g., water, ethanol, hexane, diethyl ether)
into a test tube.

e Add 2-3 drops of 2-Bromo-4-chlorotoluene to the solvent.
o Gently agitate or vortex the mixture and observe whether the solute dissolves completely.

« |f the compound dissolves, it is deemed "soluble" in that solvent. If it forms a separate layer
or a persistent suspension, it is "insoluble" or "sparingly soluble."[13]

o Systematically test solubility in a range of polar and non-polar solvents to create a solubility
profile. For 2-Bromo-4-chlorotoluene, it is expected to be soluble in non-polar organic
solvents and have low solubility in polar solvents like water.[8][9]

Workflow Visualizations

The following diagrams illustrate logical and experimental workflows relevant to 2-Bromo-4-
chlorotoluene.
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Workflow for Physical Property Determination
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Caption: Workflow for determining the physical properties of an organic liquid.
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Synthesis of 2-Bromo-4-chlorotoluene via Sandmeyer Reaction

Starting Material:
5-Chloro-2-methylaniline

Diazotization
(NaNOz, ag. HBr, <5°C)

Sandmeyer Reaction
(CuBr in HBr)

Crude Product:
2-Bromo-4-chlorotoluene

i

Work-up
(Extraction with Ether)

Purification
(Fractional Distillation)

Pure 2-Bromo-4-chlorotoluene

Click to download full resolution via product page

Caption: A typical synthetic route for 2-Bromo-4-chlorotoluene.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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